![molecular formula C16H20ClN3O B5214157 N-{[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methylcyclohexanamine](/img/structure/B5214157.png)
N-{[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methylcyclohexanamine
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Overview
Description
N-{[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methylcyclohexanamine, also known as CX614, is a compound that belongs to the family of AMPA receptor positive allosteric modulators. CX614 has been found to have potential therapeutic applications in the treatment of various neurological and psychiatric disorders. In
Mechanism of Action
N-{[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methylcyclohexanamine works by binding to the AMPA receptor and modulating its activity. The AMPA receptor is a type of ionotropic glutamate receptor that plays a key role in synaptic plasticity and learning and memory. This compound enhances the activity of the AMPA receptor, leading to an increase in synaptic plasticity and cognitive function.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been shown to increase the density of AMPA receptors in the brain, leading to an increase in synaptic plasticity. This compound has also been found to enhance long-term potentiation, a process that is critical for learning and memory. In addition, this compound has been shown to increase the release of various neurotransmitters, including dopamine, serotonin, and acetylcholine.
Advantages and Limitations for Lab Experiments
One of the advantages of N-{[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methylcyclohexanamine is that it has been extensively studied, and its mechanism of action is well understood. This makes it a valuable tool for studying the role of the AMPA receptor in synaptic plasticity and learning and memory. However, one limitation of this compound is that it can be difficult to use in in vivo experiments due to its poor bioavailability and rapid metabolism.
Future Directions
There are a number of future directions for research on N-{[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methylcyclohexanamine. One potential area of research is the development of more potent and selective AMPA receptor modulators. Another area of research is the use of this compound in combination with other drugs for the treatment of various neurological and psychiatric disorders. Finally, there is potential for the development of this compound as a cognitive enhancer for use in healthy individuals.
Synthesis Methods
N-{[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methylcyclohexanamine can be synthesized using a multistep process starting from commercially available starting materials. The synthesis involves the reaction of 3-(3-chlorophenyl)-1,2,4-oxadiazole-5-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with N-methylcyclohexanamine to give this compound.
Scientific Research Applications
N-{[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methylcyclohexanamine has been extensively studied for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders. It has been found to enhance cognitive function, improve memory, and increase synaptic plasticity. This compound has also been shown to have potential in the treatment of depression, anxiety, and schizophrenia.
properties
IUPAC Name |
N-[[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-N-methylcyclohexanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20ClN3O/c1-20(14-8-3-2-4-9-14)11-15-18-16(19-21-15)12-6-5-7-13(17)10-12/h5-7,10,14H,2-4,8-9,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQDJJXHKFBYSTM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=NC(=NO1)C2=CC(=CC=C2)Cl)C3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.80 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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